Cas no 1807085-28-4 (4-(Chloromethyl)-5-cyano-2-(difluoromethyl)pyridine-3-acetonitrile)

4-(Chloromethyl)-5-cyano-2-(difluoromethyl)pyridine-3-acetonitrile is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its structural features—including a chloromethyl group, cyano substituent, and difluoromethyl moiety—enhance reactivity, enabling selective functionalization for complex molecule construction. The compound’s electron-withdrawing groups facilitate nucleophilic substitution and cyclization reactions, making it valuable for heterocyclic chemistry. Its stability under standard conditions ensures reliable handling and storage. This intermediate is particularly useful in the development of bioactive compounds, where the difluoromethyl group can improve metabolic stability and binding affinity. High purity and well-defined synthetic pathways further support its reproducibility in research and industrial applications.

4-(Chloromethyl)-5-cyano-2-(difluoromethyl)pyridine-3-acetonitrile structure

1807085-28-4 structure

Product Name:4-(Chloromethyl)-5-cyano-2-(difluoromethyl)pyridine-3-acetonitrile

CAS No:1807085-28-4

MF:C₁₀H₆ClF₂N₃

MW:241.624547481537

CID:4878849

Update Time:2025-07-25

4-(Chloromethyl)-5-cyano-2-(difluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 4-(Chloromethyl)-5-cyano-2-(difluoromethyl)pyridine-3-acetonitrile
- Inchi： 1S/C10H6ClF2N3/c11-3-8-6(4-15)5-16-9(10(12)13)7(8)1-2-14/h5,10H,1,3H2
- InChI Key： ZXBDLYURIWDKTN-UHFFFAOYSA-N
- SMILES： ClCC1C(C#N)=CN=C(C(F)F)C=1CC#N

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 329
XLogP3: 1.3
Topological Polar Surface Area: 60.5

4-(Chloromethyl)-5-cyano-2-(difluoromethyl)pyridine-3-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029039005-250mg	4-(Chloromethyl)-5-cyano-2-(difluoromethyl)pyridine-3-acetonitrile	1807085-28-4	95%	250mg	$970.20	2022-03-31
Alichem	A029039005-500mg	4-(Chloromethyl)-5-cyano-2-(difluoromethyl)pyridine-3-acetonitrile	1807085-28-4	95%	500mg	$1,802.95	2022-03-31
Alichem	A029039005-1g	4-(Chloromethyl)-5-cyano-2-(difluoromethyl)pyridine-3-acetonitrile	1807085-28-4	95%	1g	$3,068.70	2022-03-31

4-(Chloromethyl)-5-cyano-2-(difluoromethyl)pyridine-3-acetonitrile Related Literature

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DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
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Additional information on 4-(Chloromethyl)-5-cyano-2-(difluoromethyl)pyridine-3-acetonitrile

Comprehensive Overview of 4-(Chloromethyl)-5-cyano-2-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1807085-28-4)

In the rapidly evolving field of pharmaceutical and agrochemical research, 4-(Chloromethyl)-5-cyano-2-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1807085-28-4) has emerged as a compound of significant interest. This heterocyclic derivative, characterized by its unique pyridine core and functional groups such as chloromethyl, cyano, and difluoromethyl, offers versatile applications in drug discovery and material science. Researchers are increasingly exploring its potential as a building block for synthesizing novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The structural complexity of 4-(Chloromethyl)-5-cyano-2-(difluoromethyl)pyridine-3-acetonitrile allows for diverse chemical modifications, making it a valuable intermediate in medicinal chemistry. Its chloromethyl group enables nucleophilic substitution reactions, while the cyano and difluoromethyl moieties enhance its reactivity in cyclization and fluorination processes. Recent studies highlight its role in optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion) of lead compounds, addressing key challenges in drug bioavailability and metabolic stability.

From an industrial perspective, the demand for high-purity intermediates like CAS No. 1807085-28-4 has surged due to advancements in high-throughput screening and combinatorial chemistry. Manufacturers emphasize rigorous quality control protocols to ensure consistency in batch synthesis, catering to the needs of contract research organizations (CROs) and pharmaceutical giants. The compound’s stability under standard storage conditions (−20°C, inert atmosphere) further enhances its practicality for large-scale applications.

Environmental and regulatory considerations are also pivotal in the discourse around 4-(Chloromethyl)-5-cyano-2-(difluoromethyl)pyridine-3-acetonitrile. While not classified as hazardous under current REACH or EPA guidelines, its synthesis often involves green chemistry principles to minimize waste and energy consumption. Innovations such as catalytic fluorination and flow chemistry have been adopted to improve the sustainability profile of its production.

In the context of AI-driven drug discovery, this compound has garnered attention for its compatibility with machine learning models predicting molecular interactions. Databases like PubChem and ChEMBL feature its physicochemical properties, enabling researchers to correlate structural features with target selectivity. Such integrations align with the growing trend of computational-aided design in modern pharmacology.

Looking ahead, the versatility of 4-(Chloromethyl)-5-cyano-2-(difluoromethyl)pyridine-3-acetonitrile positions it as a cornerstone in developing next-generation therapeutics. Whether in optimizing cancer therapeutics or addressing antimicrobial resistance (AMR), its multifaceted chemistry continues to inspire innovation across scientific disciplines. As synthetic methodologies advance, this compound is poised to play an even greater role in bridging the gap between bench research and clinical applications.